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Compound of Interest

Compound Name: Ambocin

Cat. No.: B1587910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct primary research on Ambocin (Genistein 7-O-apiosyl-(1->6)-glucoside,

CAS: 108044-05-9) is limited in publicly available scientific literature. This guide provides a

detailed overview of the known and potential research applications of Ambocin by focusing on

the extensive data available for its aglycone, Genistein, and related phytoestrogens from its

primary source, Pueraria mirifica. As a glycoside, Ambocin is a pro-drug form of Genistein, and

its biological activity is largely expected to be realized after metabolic cleavage of the sugar

moieties in vivo.

Introduction to Ambocin
Ambocin is a naturally occurring isoflavone glycoside found in the Thai medicinal plant

Pueraria mirifica and other legumes such as Eriosema tuberosum and Neorautanenia

amboensis. Chemically, it is the 7-O-apiosyl-(1->6)-glucoside of Genistein. Isoflavones belong

to the flavonoid class of polyphenolic secondary metabolites and are often referred to as

phytoestrogens due to their structural similarity to mammalian estrogen, allowing them to

interact with estrogen receptors.

While Ambocin itself is not extensively studied, its aglycone, Genistein, is one of the most well-

researched isoflavones, with a plethora of data on its biological activities. The primary research

applications of Ambocin are therefore inferred from the activities of Genistein and the

therapeutic use of Pueraria mirifica extracts. These applications span oncology, endocrinology,

cardiovascular health, and neuroscience.
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Chemical Structure:

Compound: Ambocin

CAS Number: 108044-05-9

Molecular Formula: C₂₆H₂₈O₁₄

Molecular Weight: 564.49 g/mol

Class: Isoflavone Glycoside

Core Research Applications & Mechanisms of
Action
The research applications of Ambocin are best understood through the pleiotropic

mechanisms of its active form, Genistein.

Oncology Research
Genistein exhibits potent antitumor properties, making Ambocin a compound of interest for

cancer research. The mechanisms are multifaceted and include the inhibition of cell

proliferation, induction of apoptosis, and suppression of angiogenesis and metastasis.

Key Mechanisms:

Tyrosine Kinase Inhibition: Genistein is a broad-spectrum inhibitor of protein tyrosine kinases

(PTKs), which are critical components of signaling pathways that regulate cell growth and

proliferation.

Estrogen Receptor (ER) Modulation: It acts as a Selective Estrogen Receptor Modulator

(SERM). At low concentrations, it can exhibit weak estrogenic effects, while at higher

concentrations, it can antagonize estrogen, particularly in hormone-dependent cancers like

breast cancer.

Cell Cycle Arrest: Genistein can induce cell cycle arrest, primarily at the G2/M phase, by

modulating the expression of cyclins and cyclin-dependent kinases (CDKs).
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Induction of Apoptosis: It triggers programmed cell death by activating caspase cascades

and modulating key signaling pathways such as PI3K/Akt.

Signaling Pathway: Genistein's Effect on the PI3K/Akt Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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